Cas no 1214356-40-7 (4-Nitro-3,5-di(pyridin-3-yl)pyridine)

• Product Name: 4-Nitro-3,5-di(pyridin-3-yl)pyridine
• CAS No: 1214356-40-7
• MF: C₁₅H₁₀N₄O₂
• MW: 278.26550245285
• CID: 4909180
• Update Time: 2025-05-27

4-Nitro-3,5-di(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-nitro-3,5-di(pyridin-3-yl)pyridine
• 4-Nitro-3,5-di(pyridin-3-yl)pyridine

• Inchi： 1S/C15H10N4O2/c20-19(21)15-13(11-3-1-5-16-7-11)9-18-10-14(15)12-4-2-6-17-8-12/h1-10H
• InChI Key： IBVYMIOGCGXBBD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=CN=CC=1C1C=NC=CC=1)C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 334
• XLogP3: 1.8
• Topological Polar Surface Area: 84.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 4-Nitro-3,5-di(pyridin-3-yl)pyridine

Research Briefing on 4-Nitro-3,5-di(pyridin-3-yl)pyridine (CAS: 1214356-40-7) in Chemical Biology and Pharmaceutical Applications

The compound 4-Nitro-3,5-di(pyridin-3-yl)pyridine (CAS: 1214356-40-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 4-Nitro-3,5-di(pyridin-3-yl)pyridine as a versatile scaffold in medicinal chemistry. Its pyridine and nitro functional groups make it a promising candidate for the development of kinase inhibitors, particularly in targeting oncogenic signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting aberrant kinase activity in non-small cell lung cancer (NSCLC) cell lines, with IC50 values in the low micromolar range.

From a synthetic chemistry perspective, advances in the preparation of 4-Nitro-3,5-di(pyridin-3-yl)pyridine have been reported using palladium-catalyzed cross-coupling reactions. These methods have improved yield and purity, facilitating its use in high-throughput screening campaigns. Structural-activity relationship (SAR) studies have further elucidated the importance of the nitro group at the 4-position for maintaining binding affinity to target proteins.

In addition to its kinase inhibitory properties, emerging research suggests potential applications of this compound in neurodegenerative diseases. Preliminary in vitro data indicate that derivatives of 4-Nitro-3,5-di(pyridin-3-yl)pyridine may modulate tau protein aggregation, a hallmark of Alzheimer's disease pathology. However, further in vivo validation is required to assess its blood-brain barrier permeability and therapeutic potential.

The compound's physicochemical properties, including its moderate solubility and stability under physiological conditions, make it a viable lead compound for further optimization. Computational modeling studies have provided insights into its binding modes with various biological targets, enabling rational design of more potent analogs. Researchers are particularly interested in exploring its potential as a multi-targeted agent given its ability to interact with multiple protein families.

Challenges remain in the development of 4-Nitro-3,5-di(pyridin-3-yl)pyridine-based therapeutics, including potential off-target effects and metabolic stability issues. Current research efforts are focused on addressing these limitations through structural modifications and formulation strategies. The compound's progress through preclinical development will be an important area to watch in coming years.

In conclusion, 4-Nitro-3,5-di(pyridin-3-yl)pyridine represents an exciting chemical entity with diverse pharmacological potential. Its continued investigation may yield novel therapeutic agents for cancer, neurodegenerative disorders, and other diseases with high unmet medical need. Future research directions should focus on expanding its target profile and improving drug-like properties through systematic medicinal chemistry optimization.